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Compound of Interest

Compound Name: Rivulobirin B

Cat. No.: B562184

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical guidance for the proper disposal of
Rivulobirin B. In the absence of a specific Safety Data Sheet (SDS) for Rivulobirin B, these
procedures are conservatively based on the known hazardous properties of related
compounds, such as dicoumarol and other coumarins. It is imperative to handle Rivulobirin B
with the caution required for hazardous materials to ensure personnel safety and
environmental protection.

. Chemical and Hazard Profile

Rivulobirin B is a dicoumarin isolated from the plant Pleurospermum rivulorum. While specific
toxicity data for Rivulobirin B is not readily available, the broader class of coumarin and
dicoumarin compounds presents known health and environmental hazards. Dicoumarol, a
related compound, is known to be toxic if swallowed and can cause serious health damage
with prolonged exposure. Furthermore, many coumarin derivatives are classified as harmful or
toxic to aquatic life with long-lasting effects. Therefore, Rivulobirin B should be managed as a
hazardous substance.

Table 1: Chemical and Physical Properties of Rivulobirin B
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Property Value Source
CAS Number 194145-29-4 [1]
Molecular Formula C20H180s Inferred from structure

Boiling Point 691.9 + 55.0 °C (Predicted) [1]

Density 1.591 + 0.06 g/cm3 (Predicted) [1]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Form Powder [1]

Table 2: Summary of Potential Hazards (Based on Related Coumarins)

Hazard Type

Description

Precautionary Action

Acute Oral Toxicity

Toxic if swallowed.[2][3]

Do not eat, drink, or smoke
when handling. Wash hands
thoroughly after handling. If
swallowed, seek immediate

medical attention.[2]

Environmental Hazard

Potentially toxic to aquatic life

with long-lasting effects.[3]

Avoid release to the

environment.

Prolonged Exposure

May cause serious damage to
health through prolonged

exposure if swallowed.[3]

Handle in a well-ventilated
area and use appropriate

personal protective equipment.

Il. Experimental Protocol: Step-by-Step Disposal

Procedure

This protocol outlines the necessary steps for the safe disposal of Rivulobirin B waste,

including pure compound, contaminated labware, and solutions.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB82519966_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB82519966_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB82519966_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB82519966_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB82519966_EN.htm
https://www.tcichemicals.com/BE/en/sds/C0395_EU_6N.pdf
https://datasheets.scbt.com/sc-205647.pdf
https://www.tcichemicals.com/BE/en/sds/C0395_EU_6N.pdf
https://datasheets.scbt.com/sc-205647.pdf
https://datasheets.scbt.com/sc-205647.pdf
https://www.benchchem.com/product/b562184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Personal Protective Equipment (PPE) and Safety Measures:
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Wear protective gloves (e.g., nitrile) and dispose of them after use in
accordance with laboratory practices.

Body Protection: Wear a lab coat or other suitable protective clothing.
Respiratory Protection: For operations that may generate dust, use a certified respirator.

Ventilation: Handle Rivulobirin B in a well-ventilated area, preferably within a chemical fume
hood.

Handling Precautions: Avoid all personal contact, including inhalation and ingestion. Do not
eat, drink, or smoke in areas where the chemical is handled.[3]

. Waste Segregation and Collection:
Solid Waste:

o Collect waste Rivulobirin B powder, contaminated spill-absorbent materials, and single-
use labware (e.g., weigh boats, pipette tips) in a dedicated, clearly labeled hazardous
waste container.

o The container must be made of a compatible material, be sealable, and labeled as
"Hazardous Chemical Waste: Rivulobirin B".

Liquid Waste:

o Collect solutions containing Rivulobirin B in a separate, sealed, and clearly labeled
hazardous liquid waste container.

o The label should specify the contents, including all solvents used.
o Do not mix with other waste streams unless compatibility is confirmed.

Empty Containers:
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o "Empty" containers that held Rivulobirin B must be treated as hazardous waste unless
decontaminated. For disposal, triple-rinse the container with a suitable solvent (e.g.,
acetone, ethanol), and collect the rinsate as hazardous liquid waste. The decontaminated
container can then be disposed of according to institutional guidelines.

3. Final Disposal:

o Licensed Waste Disposal Service: All waste containing Rivulobirin B must be disposed of
through a licensed professional waste disposal company.[4] Do not dispose of this material
down the drain or in the regular trash.

o Regulatory Compliance: Ensure that all local, regional, and national hazardous waste
regulations are followed for complete and accurate classification and disposal.

o Documentation: Maintain a record of the waste generated and its disposal, in line with
institutional and regulatory requirements.

lll. Visual Guidance: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Rivulobirin B and associated materials.
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Start: Rivulobirin B Waste Generated

Identify Waste Type

Solid Waste
(Pure compound, contaminated labware, Empty Container
spill material)

Liquid Waste
(Solutions containing Rivulobirin B)

Decontaminate Container?
(e.g., Triple Rinse)

Collect in Labeled Collect in Labeled
'Hazardous Liquid Waste' Container 'Hazardous Solid Waste' Container

Dispose of Un-decontaminated Collect Rinsate as
Container as Hazardous Solid Waste Hazardous Liquid Waste

Arrange for Pickup and Disposal
by a Licensed Hazardous
Waste Contractor

Dispose of Decontaminated
Container per Institutional Policy

Click to download full resolution via product page
Caption: Disposal workflow for Rivulobirin B waste materials.

This comprehensive approach to the disposal of Rivulobirin B prioritizes safety and
environmental responsibility. By adhering to these guidelines, laboratories can manage this
compound effectively, minimizing risks and ensuring compliance with regulations.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b562184?utm_src=pdf-body-img
https://www.benchchem.com/product/b562184?utm_src=pdf-body
https://www.benchchem.com/product/b562184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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